Cas no 1154386-74-9 (5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline)

• Product Name: 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline
• CAS No: 1154386-74-9
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5215479
• PubChem ID: 43560295
• Update Time: 2026-03-06

5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-N-(cyclopropylmethyl)-2-methoxy-
• 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline

• Inchi： 1S/C11H14ClNO/c1-14-11-5-4-9(12)6-10(11)13-7-8-2-3-8/h4-6,8,13H,2-3,7H2,1H3
• InChI Key： CPQBUJOXPIGYAI-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=CC(Cl)=CC=C1OC

Additional information on 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline

5-Chloro-N-(Cyclopropylmethyl)-2-Methoxyaniline (CAS No. 1154386-74-9): A Comprehensive Overview

5-Chloro-N-(cyclopropylmethyl)-2-methoxyaniline, also known by its CAS registry number CAS No. 1154386-74-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a chloro group at the 5-position, a methoxy group at the 2-position, and a cyclopropylmethyl substituent attached to the nitrogen atom. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline typically involves multi-step reactions, often starting from aniline derivatives. The introduction of the chloro and methoxy groups is achieved through electrophilic substitution reactions, while the cyclopropylmethyl group is introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most notable applications of this compound is in the development of pharmaceutical agents. Its structure allows for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, studies have shown that 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline derivatives exhibit potential as kinase inhibitors, targeting enzymes involved in cancer progression. This has led to their exploration in preclinical models for anti-cancer therapies.

In the agrochemical sector, this compound serves as a key intermediate in the synthesis of fungicides and herbicides. Its ability to inhibit specific enzymes in pathogens makes it a promising candidate for crop protection products. Recent research has focused on enhancing its efficacy through structural modifications, such as altering the substituents on the aromatic ring or optimizing the side chains for better bioavailability.

The electronic properties of 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline also make it an interesting material for optoelectronic applications. Its conjugated system facilitates charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively investigating its potential as a dopant or host material in these devices to improve efficiency and stability.

From a safety standpoint, thorough toxicological studies have been conducted to assess the hazards associated with this compound. These studies indicate that while it exhibits low acute toxicity, chronic exposure may pose risks to certain organ systems. Regulatory bodies have established guidelines for safe handling and disposal to minimize environmental impact.

In conclusion, 5-chloro-N-(cyclopropylmethyl)-2-methoxyaniline (CAS No. 1154386-74-9) stands out as a multifaceted compound with diverse applications across various industries. Its chemical versatility continues to drive innovation in drug discovery, agrochemical development, and materials science. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in modern chemistry.